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Compound of Interest

Compound Name: 4,5-Dibromobenzene-1,2-diol

Cat. No.: B1296110 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4,5-

dibromocatechol. The information is curated for professionals in research and development

who require precise data for experimental design, synthesis, and drug development

applications. This document outlines key physical constants, provides detailed experimental

protocols for their determination, and includes a logical workflow for the characterization of

such compounds.

Core Physical Properties of 4,5-Dibromocatechol
Quantitative data regarding the physical properties of 4,5-dibromocatechol have been compiled

and are presented in the table below for ease of reference and comparison.

Property Value Source

Molecular Formula C₆H₄Br₂O₂ [1]

Molecular Weight 267.90 g/mol

CAS Number 2563-26-0 [1]

Appearance Powder, crystals, or chunks

Melting Point 111-116 °C

Storage Temperature Room temperature
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Experimental Protocols
The following sections detail standardized methodologies for the determination of key physical

properties of solid organic compounds like 4,5-dibromocatechol.

Melting Point Determination
The melting point is a critical physical property that provides information on the purity of a

crystalline solid.

Principle: The melting point is the temperature at which a solid transitions to a liquid. For a pure

crystalline solid, this transition occurs over a narrow temperature range. Impurities typically

depress the melting point and broaden the melting range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Mortar and pestle (optional)

Procedure:

Sample Preparation: A small amount of the dry, crystalline 4,5-dibromocatechol is finely

powdered. The open end of a capillary tube is pressed into the powder. The tube is then

tapped gently on a hard surface to pack the sample into the sealed end, aiming for a sample

height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus. The thermometer is positioned so that the bulb is level with the sample.

Measurement:
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A preliminary, rapid heating is performed to get an approximate melting point.

The apparatus is allowed to cool.

A second, more careful determination is made with a fresh sample. The temperature is

raised quickly to about 10-15 °C below the approximate melting point, and then the

heating rate is slowed to 1-2 °C per minute.

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire sample has turned into a clear liquid is recorded as

the end of the melting range.

Solubility Determination
Understanding the solubility of a compound is essential for its purification, formulation, and

biological testing.

Principle: Solubility is the property of a solid, liquid, or gaseous chemical substance called

solute to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. The

solubility of a substance fundamentally depends on the physical and chemical properties of

both the solute and the solvent.

Apparatus:

Test tubes and rack

Vortex mixer or stirring rods

Graduated cylinders or pipettes

Analytical balance

A selection of solvents (polar and non-polar, e.g., water, ethanol, dimethyl sulfoxide (DMSO),

hexane)

Procedure for Qualitative Assessment:
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A small, pre-weighed amount of 4,5-dibromocatechol (e.g., 10 mg) is placed into a test tube.

A small volume of the chosen solvent (e.g., 1 mL) is added to the test tube.

The mixture is agitated vigorously (e.g., using a vortex mixer) for a set period.

The mixture is visually inspected for the dissolution of the solid. If the solid dissolves

completely, the compound is considered soluble in that solvent under these conditions.

If the solid does not dissolve, the process can be repeated with gentle heating, noting any

changes in solubility. This process is repeated for a range of solvents to build a solubility

profile.

Compound Characterization Workflow
The physical and chemical characterization of a compound like 4,5-dibromocatechol follows a

logical progression to confirm its identity, purity, and structure. The following diagram illustrates

a typical workflow.

Initial Synthesis & Purification

Physical Property Determination Spectroscopic & Analytical Characterization

Final Confirmation

Synthesis of 4,5-Dibromocatechol

Purification (e.g., Recrystallization, Chromatography)

Melting Point Determination Solubility Testing NMR Spectroscopy (¹H, ¹³C) Infrared (IR) Spectroscopy Mass Spectrometry (MS) Elemental Analysis

Data Analysis & Structure Confirmation
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Click to download full resolution via product page

Caption: Workflow for the Characterization of 4,5-Dibromocatechol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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